Cas no 27826-73-9 (2,5-Anhydro-D-glucitol)

2,5-Anhydro-D-glucitol structure
2,5-Anhydro-D-glucitol structure
Product Name:2,5-Anhydro-D-glucitol
CAS No:27826-73-9
MF:C6H12O5
MW:164.156482696533
CID:53223
PubChem ID:176465
Update Time:2025-04-18

2,5-Anhydro-D-glucitol Chemical and Physical Properties

Names and Identifiers

    • 2,5-Anhydro-D-glucitol
    • 1,2,3,4,4a,5,6,7-Oct
    • 1,2,3,4,4a,5,6,7-octahydro-2,5,5-trimethyl-2-naphthaleno
    • 1,2,3,4,4a,5,6,7-octahydro-2,5,5-trimethyl-2-Naphthalenol
    • 1,2,3,4,4A,5,6,7-OCTAHYDRO-2,5,5-TRIMETHYLNAPHTHALEN-2-OL
    • 2,5-Anhydro-D-glucit
    • 2,5-anhydroglucitol
    • 2,5-sorbitan
    • 2-Naphthalenol,1,2,3,4,4a,5,6,7-octahydro-2,5,5-trimethyl
    • AMBRINOL
    • AMBRINOL S
    • Glucitol,2,5-anhydro-, D- (8CI)
    • 2,5-Anhydro-D-sorbitol
    • 2,5-Anhydrosorbitol
    • W-202165
    • UNII-NAZ6LS7Z8T
    • AKOS028112394
    • DTXSID70893380
    • MCHWWJLLPNDHGL-JGWLITMVSA-N
    • (2R,3S,4S,5S)-2,5-BIS(HYDROXYMETHYL)OXOLANE-3,4-DIOL
    • 27826-73-9
    • (2S,3S,4S,5R)-2,5-bis(hydroxymethyl)oxolane-3,4-diol
    • (2R, 3S, 4S, 5S)-2, 5-bis(hydroxymethyl)oxolane-3, 4-diol
    • GLUCITOL, 2,5-ANHYDRO-, D-
    • NAZ6LS7Z8T
    • MFCD01863341
    • D-Glucitol, 2,5-anhydro-
    • Q27284765
    • SCHEMBL389613
    • AKOS006279640
    • DTXCID401323390
    • Inchi: 1S/C6H12O5/c7-1-3-5(9)6(10)4(2-8)11-3/h3-10H,1-2H2/t3-,4+,5-,6-/m1/s1
    • InChI Key: MCHWWJLLPNDHGL-JGWLITMVSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1CO)O)O

Computed Properties

  • Exact Mass: 164.06800
  • Monoisotopic Mass: 164.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.2A^2
  • XLogP3: -1.5

Experimental Properties

  • Color/Form: Colorless syrup
  • Density: 1.48
  • Melting Point: 56-57°C
  • Boiling Point: 416.2 °C at 760 mmHg
  • Flash Point: 205.5 °C
  • Refractive Index: 1.556
  • PSA: 90.15000
  • LogP: -2.53980

2,5-Anhydro-D-glucitol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A648005-10mg
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$ 133.00 2023-04-19
TRC
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$ 379.00 2023-04-19
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$ 724.00 2023-04-19
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2,5-Anhydro-D-glucitol Production Method

2,5-Anhydro-D-glucitol Related Literature

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